Cas no 2228425-19-0 (3-(2,4,5-trifluorophenyl)propane-1-thiol)

• Product Name: 3-(2,4,5-trifluorophenyl)propane-1-thiol
• CAS No: 2228425-19-0
• MF: C₉H₉F₃S
• MW: 206.227971792221
• CID: 6425897
• PubChem ID: 165627029
• Update Time: 2025-06-08

3-(2,4,5-trifluorophenyl)propane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 3-(2,4,5-trifluorophenyl)propane-1-thiol
• 2228425-19-0
• EN300-1792934

• Inchi： 1S/C9H9F3S/c10-7-5-9(12)8(11)4-6(7)2-1-3-13/h4-5,13H,1-3H2
• InChI Key： MAFSQHUXSILHHN-UHFFFAOYSA-N
• SMILES： SCCCC1C=C(C(=CC=1F)F)F

Computed Properties

• Exact Mass: 206.03770595g/mol
• Monoisotopic Mass: 206.03770595g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 1Ų

Additional information on 3-(2,4,5-trifluorophenyl)propane-1-thiol

Introduction to 3-(2,4,5-trifluorophenyl)propane-1-thiol (CAS No. 2228425-19-0)

3-(2,4,5-trifluorophenyl)propane-1-thiol (CAS No. 2228425-19-0) is a versatile organic compound with a unique chemical structure that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound features a thiophenyl group substituted with trifluoromethyl groups, which imparts distinct chemical and biological properties. In this comprehensive introduction, we will delve into the structural characteristics, synthesis methods, and potential applications of 3-(2,4,5-trifluorophenyl)propane-1-thiol.

Structural Characteristics

The molecular formula of 3-(2,4,5-trifluorophenyl)propane-1-thiol is C₉H₆F₃S, with a molecular weight of approximately 197.19 g/mol. The presence of the trifluoromethyl groups on the phenyl ring significantly influences the compound's electronic and steric properties. These groups are highly electronegative and can stabilize adjacent negative charges, making the compound more resistant to nucleophilic attack. Additionally, the thiol group (-SH) provides reactivity and can form disulfide bonds or coordinate with metal ions, which are crucial for various applications in biochemistry and materials science.

Synthesis Methods

The synthesis of 3-(2,4,5-trifluorophenyl)propane-1-thiol can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 2,4,5-trifluorobenzyl bromide with sodium thioacetate followed by hydrolysis to form the thiol. Another approach is the Grignard reaction of 2,4,5-trifluorobenzyl chloride with methyl magnesium bromide followed by treatment with hydrogen sulfide to introduce the thiol group.

A recent study published in the Journal of Organic Chemistry (JOC) reported a novel and efficient synthesis method using palladium-catalyzed cross-coupling reactions. This method not only improves yield but also reduces side reactions and impurities, making it more suitable for large-scale production. The use of green solvents and catalysts further enhances the sustainability and environmental friendliness of the process.

Biological Properties and Applications

3-(2,4,5-trifluorophenyl)propane-1-thiol has shown promising biological activities that make it a valuable candidate for drug discovery and development. One of its key properties is its ability to act as a potent inhibitor of certain enzymes involved in metabolic pathways. For instance, it has been reported to inhibit acetylcholinesterase (AChE), an enzyme associated with Alzheimer's disease. This inhibition could potentially lead to new therapeutic strategies for neurodegenerative disorders.

In addition to its enzymatic inhibition properties, 3-(2,4,5-trifluorophenyl)propane-1-thiol has demonstrated antioxidant activity. The presence of the thiol group allows it to scavenge free radicals and protect cells from oxidative damage. This property makes it a potential candidate for developing antioxidants that can be used in both pharmaceuticals and cosmetics.

Molecular Modeling and Computational Studies

Molecular modeling and computational studies have provided valuable insights into the structure-activity relationships (SAR) of 3-(2,4,5-trifluorophenyl)propane-1-thiol. These studies have helped identify key functional groups and structural features that contribute to its biological activities. For example, molecular docking simulations have shown that the trifluoromethyl groups play a crucial role in binding to specific protein targets by enhancing hydrophobic interactions.

A recent computational study published in the Journal of Medicinal Chemistry used quantum mechanics/molecular mechanics (QM/MM) calculations to investigate the binding mechanism of 3-(2,4,5-trifluorophenyl)propane-1-thiol with AChE. The results indicated that the thiol group forms a covalent bond with a critical cysteine residue in the active site of AChE, leading to strong inhibition.

Potential Applications in Materials Science

Beyond its biological applications, 3-(2,4,5-trifluorophenyl)propane-1-thiol has also found use in materials science due to its unique chemical properties. The thiol group can form self-assembled monolayers (SAMs) on gold surfaces, which are essential for creating functional interfaces in nanotechnology and biosensors. The trifluoromethyl groups enhance the stability and durability of these monolayers by reducing surface energy and improving resistance to environmental factors.

In a study published in Advanced Materials Interfaces, researchers demonstrated that SAMs formed from 3-(2,4,5-trifluorophenyl)propane-1-thiol exhibited superior performance in terms of surface coverage and uniformity compared to traditional thiols without fluorine substitution. This improved performance makes it an attractive material for developing advanced biosensors and other nanoscale devices.

Safety Considerations

Safety is a critical aspect when handling any chemical compound. While 3-(2,4,5-trifluorophenyl)propane-1-thiol is not classified as a hazardous material under current regulations, proper handling precautions should still be observed. It is recommended to use personal protective equipment (PPE), such as gloves and goggles, when working with this compound to prevent skin contact and inhalation.

In conclusion, 3-(2,4,5-trifluorophenyl)propane-1-thiol (CAS No. 2228425-19-0) is a multifaceted compound with significant potential in various scientific fields. Its unique chemical structure provides a foundation for diverse applications ranging from drug discovery to materials science. Ongoing research continues to uncover new properties and uses for this compound, further solidifying its importance in modern chemistry.